Cas no 2171619-28-4 (6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylheptanoic acid)

• Product Name: 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylheptanoic acid
• CAS No: 2171619-28-4
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5864149
• PubChem ID: 165537962
• Update Time: 2025-05-24

6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylheptanoic acid
• 6-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-2-methylheptanoic acid
• 2171619-28-4
• EN300-1518352

• Inchi： 1S/C27H34N2O6/c1-17(26(31)32)9-8-10-18(2)28-25(30)24(16-34-3)29-27(33)35-15-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-7,11-14,17-18,23-24H,8-10,15-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： YCHRLMBSWARPRA-UHFFFAOYSA-N
• SMILES： O(C(NC(COC)C(NC(C)CCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylheptanoic acid

Introduction to 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylheptanoic acid (CAS No. 2171619-28-4)

6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylheptanoic acid, identified by its CAS number 2171619-28-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the design of novel therapeutic agents. Its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protected amino group and a complex aliphatic side chain, make it a versatile building block for synthetic chemists and medicinal chemists alike.

The Fmoc protecting group is a critical feature of this compound, as it is commonly employed in peptide synthesis to protect the amino group during coupling reactions. The presence of an Fmoc moiety suggests that this compound may be used in the synthesis of peptides or peptidomimetics, which are increasingly recognized for their therapeutic potential. Peptides and peptidomimetics have shown efficacy in targeting specific biological pathways, making them valuable candidates for treating a wide range of diseases, including cancer, inflammatory disorders, and neurodegenerative conditions.

The fluorenylmethoxycarbonyl group not only serves as a protective element but also contributes to the overall stability and solubility of the compound. Fluorene derivatives are known for their favorable photophysical properties, which can be advantageous in applications such as fluorescent probes and imaging agents. Additionally, the methoxypropanamido and methylheptanoic acid components of the molecule introduce hydrophilic and hydrophobic regions, respectively, which can influence the compound's bioavailability and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater accuracy. The structural complexity of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylheptanoic acid makes it an attractive candidate for virtual screening campaigns aimed at identifying novel drug candidates. By leveraging high-throughput virtual screening techniques, researchers can rapidly assess the potential interactions between this compound and various biological targets, thereby expediting the drug discovery process.

In addition to its potential applications in drug development, this compound may also find utility in materials science and nanotechnology. The unique combination of organic functionalities present in its structure could make it suitable for designing functional materials with tailored properties. For instance, the fluorene moiety could be exploited to create luminescent materials or sensors, while the aliphatic side chain might be engineered to enhance mechanical strength or flexibility.

The synthesis of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylheptanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, recent innovations in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex molecules more efficiently than ever before.

One particularly noteworthy aspect of this compound is its potential role in the development of targeted therapies. By modifying its structure to enhance binding affinity for specific receptors or enzymes, researchers can design molecules that selectively interact with disease-causing targets. This approach has been instrumental in the development of targeted cancer therapies, where small molecules are designed to inhibit the activity of oncogenic proteins or disrupt critical signaling pathways.

The growing interest in 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylheptanoic acid is reflected in the increasing number of research publications and patents filed each year. Academic institutions and pharmaceutical companies are actively investigating its potential applications, leading to a surge in collaborative research efforts aimed at elucidating its mechanism of action and optimizing its therapeutic properties.

Future studies may focus on exploring the pharmacokinetic profile of this compound to ensure its suitability for clinical translation. Understanding how the body processes and eliminates such molecules is crucial for determining their efficacy and safety profiles. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, will play a key role in characterizing the compound's metabolic pathways and degradation products.

The versatility of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylheptanoic acid extends beyond pharmaceutical applications; it also holds promise for industrial uses. For example, its structural motifs could be incorporated into polymers or coatings to enhance durability or functionality. The fluorene-based components might be exploited to create light-emitting diodes (LEDs) or organic semiconductors due to their excellent charge transport properties.

In conclusion,6-2-( ({(9H-fluoren - 9 - ylmethoxycarbonyl } amino ) - 3 - meth oxypropan amido - 2 - methylheptanoic acid) ( CAS No . 2171619 - 28 - 4 ) represents a fascinating compound with diverse potential applications across multiple scientific disciplines . Its unique structural features , coupled with recent advancements in synthetic chemistry and computational biology , position it as a valuable tool for researchers seeking to develop novel therapeutics , functional materials , or advanced technologies . As further research uncovers new insights into its properties , this compound is likely to continue playing a pivotal role in scientific innovation.